Cas no 56111-51-4 (2-Furancarboxylic acid, 4,5-dihydro-5-phenyl-, methyl ester)

• Product Name: 2-Furancarboxylic acid, 4,5-dihydro-5-phenyl-, methyl ester
• CAS No: 56111-51-4
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 349760
• PubChem ID: 12998945
• Update Time: 2025-04-19

2-Furancarboxylic acid, 4,5-dihydro-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 4,5-dihydro-5-phenyl-, methyl ester
• methyl 2-phenyl-2,3-dihydrofuran-5-carboxylate
• DTXSID70514649
• 56111-51-4
• Methyl 5-phenyl-4,5-dihydrofuran-2-carboxylate

• Inchi： 1S/C12H12O3/c1-14-12(13)11-8-7-10(15-11)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
• InChI Key： SOIUTKHNSGWBHY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53